Cas no 81728-02-1 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-[bis(3-fluorophenyl)methylideneamino]-2-methylguanidine
- NSC-324324
- 81728-02-1
- NSC324324
- DTXSID00318011
-
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- Inchi： InChI=1S/C15H14F2N4/c1-19-15(18)21-20-14(10-4-2-6-12(16)8-10)11-5-3-7-13(17)9-11/h2-9H,1H3,(H3,18,19,21)
- InChI Key： GWIRXRLMTAXNFY-UHFFFAOYSA-N
- SMILES： CN=C(N)NN=C(C1=CC(=CC=C1)F)C2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 288.11865279g/mol
- Monoisotopic Mass: 288.11865279g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.8Ų
- XLogP3: 2.9
Related Literature
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1. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Po-Jung Huang Dalton Trans., 2020,49, 16970-16978
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Shamseer Kulangara Kandi,Sunny Manohar,Christian E. Vélez Gerena,Beatriz Zayas,Sanjay V. Malhotra,Diwan S. Rawat New J. Chem., 2015,39, 224-234
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Teis Joranger,Jens V. Kildgaard,Solvejg Jørgensen,Jonas Elm,Kurt V. Mikkelsen Phys. Chem. Chem. Phys., 2019,21, 17274-17287
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